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Compound of Interest

Compound Name: 2-Chloro-6-hydrazinopyridine

Cat. No.: B1347180 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Chloro-6-hydrazinopyridine, ensuring the safety of laboratory

personnel and environmental protection. Researchers, scientists, and drug development

professionals should adhere to these step-by-step procedures for handling and disposal.

I. Hazard Profile and Safety Precautions
2-Chloro-6-hydrazinopyridine is a chemical compound that requires careful handling due to

its potential health hazards. It is crucial to be aware of its GHS classifications to understand the

risks involved.
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Hazard Classification GHS Category
Percentage of
Notifications

Acute Toxicity, Oral Danger (H301) 22.2%

Acute Toxicity, Oral Warning (H302) 77.8%

Acute Toxicity, Dermal Danger (H311) 11.1%

Acute Toxicity, Dermal Warning (H312) 11.1%

Skin Corrosion/Irritation Warning (H315) 88.9%

Serious Eye Damage/Irritation Danger (H318) 11.1%

Data sourced from PubChem

CID 320004[1]

Key Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

II. Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology for Small Spills (manageable within 10 minutes by trained personnel):
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Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE):

Chemical safety goggles or face shield.

Chemical-resistant gloves (e.g., Butyl rubber). Nitrile gloves are not recommended for

prolonged contact.

Fully-buttoned lab coat.

A NIOSH/MSHA approved respirator if dust is generated and exposure limits may be

exceeded.[6][7]

Contain the spill: Use an inert, dry material to absorb the substance.

Clean-up: Carefully sweep or vacuum the material. Avoid raising dust.[8] Place the collected

material into a clean, dry, sealable, and appropriately labeled container for hazardous waste.

[7]

Decontaminate the area: Clean the spill area thoroughly.

Report the incident to your supervisor or designated safety officer.

Methodology for Large Spills:

Evacuate the immediate area.

Secure the area and prevent entry.

Contact your institution's Environmental Health & Safety (EH&S) department or emergency

response team immediately.[7]

Provide them with the Safety Data Sheet (SDS) for 2-Chloro-6-hydrazinopyridine.

III. Disposal Plan: Step-by-Step Procedure
The disposal of 2-Chloro-6-hydrazinopyridine and its containers must be handled as

hazardous waste.
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Step 1: Waste Segregation and Collection

Collect waste 2-Chloro-6-hydrazinopyridine in its pure form or in solutions in a designated,

compatible, and sealable waste container.[7]

Do not mix with other incompatible waste streams.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "2-Chloro-6-hydrazinopyridine".

Step 2: Storage of Waste

Store the waste container in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents and acids.[6][7]

Ensure the storage area is secure and accessible only to authorized personnel.

Step 3: Arranging for Disposal

Once the waste container is full or no longer in use, arrange for its collection by a licensed

chemical waste disposal company.

Follow your institution's specific procedures for chemical waste pickup, which may involve

completing a chemical collection request form.[7]

The material may be disposed of through controlled incineration with flue gas scrubbing at a

licensed facility.[4]

Step 4: Container Disposal

Empty containers should be triple-rinsed (or equivalent) with a suitable solvent.[4]

The rinsate should be collected and treated as hazardous waste.
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After proper rinsing, the container may be punctured to prevent reuse and disposed of

according to local regulations, which may include recycling or landfill.[4]

Environmental Precautions:

Do not allow the chemical to enter drains, surface waters, or groundwater.[3][5]

Discharge into the environment must be avoided.[4]

Visual Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of 2-Chloro-6-
hydrazinopyridine.
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Figure 1. Disposal Workflow for 2-Chloro-6-hydrazinopyridine
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Caption: Disposal Workflow for 2-Chloro-6-hydrazinopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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